2-(4-methoxyphenoxy)-N-[(2Z)-5-methoxy[1,3]thiazolo[4,5-f]quinolin-2(1H)-ylidene]acetamide

• Molecular Formula: C20H17N3O4S
• Molecular Weight: 395.4 g/mol
• IUPAC Name: 2-(4-methoxyphenoxy)-N-(5-methoxy-[1,3]thiazolo[4,5-f]quinolin-2-yl)acetamide
• InChI: InChI=1S/C20H17N3O4S/c1-25-12-5-7-13(8-6-12)27-11-17(24)22-20-23-19-14-4-3-9-21-18(14)15(26-2)10-16(19)28-20/h3-10H,11H2,1-2H3,(H,22,23,24)
• InChI Key: CESPEQYVGDXOFW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC(=O)NC2=NC3=C(S2)C=C(C4=C3C=CC=N4)OC

Description

This compound features a thiazolo[4,5-f]quinoline core substituted with methoxy groups at positions 5 (quinoline ring) and 4 (phenoxy side chain). The acetamide moiety is conjugated to the thiazole nitrogen via an imine linkage (Z-configuration). Its synthesis likely involves cyclization and condensation steps, as seen in analogous thiazole-containing derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-methoxyphenoxy)-N-[(2Z)-5-methoxy[1,3]thiazolo[4,5-f]quinolin-2(1H)-ylidene]acetamide typically involves multiple steps, starting with the preparation of intermediate compoundsThe final step involves the formation of the acetamide linkage under controlled conditions, such as using acetic anhydride and a suitable catalyst .

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic route to increase yield and reduce costs. This can include the use of continuous flow reactors, which allow for better control of reaction conditions and scalability. Additionally, green chemistry principles, such as using environmentally friendly solvents and catalysts, can be applied to minimize the environmental impact of the production process .

Chemical Reactions Analysis

Types of Reactions

2-(4-methoxyphenoxy)-N-[(2Z)-5-methoxy[1,3]thiazolo[4,5-f]quinolin-2(1H)-ylidene]acetamide can undergo various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding quinones.

Reduction: The compound can be reduced to form amines or alcohols.

Substitution: The phenoxy and thiazoloquinoline groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles like sodium methoxide for substitution reactions. Reaction conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methoxy groups can yield quinones, while reduction can produce amines or alcohols. Substitution reactions can introduce various functional groups into the phenoxy or thiazoloquinoline moieties .

Scientific Research Applications

2-(4-methoxyphenoxy)-N-[(2Z)-5-methoxy[1,3]thiazolo[4,5-f]quinolin-2(1H)-ylidene]acetamide has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s potential biological activity makes it a candidate for drug discovery and development.

Medicine: It may have therapeutic potential for treating various diseases, including cancer and infectious diseases.

Industry: The compound can be used in the development of new materials with specific properties, such as semiconductors for electronic devices.

Mechanism of Action

The mechanism of action of 2-(4-methoxyphenoxy)-N-[(2Z)-5-methoxy[1,3]thiazolo[4,5-f]quinolin-2(1H)-ylidene]acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cancer cell proliferation, thereby exerting anti-cancer effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The compound shares structural motifs with several heterocyclic systems:

Compound	Core Structure	Substituents	Key Features
Target Compound	Thiazolo[4,5-f]quinoline	5-Methoxy (quinoline), 4-methoxyphenoxy, acetamide imine	Z-configuration imine; dual methoxy groups enhance lipophilicity .
(R)-N-(5-Chlorobenzo[d]thiazol-2-yl)-2-(1-phenyl-3,4-dihydroisoquinolin-2(1H)-yl)acetamide	Benzothiazole + isoquinoline	Chlorine (benzothiazole), phenyl (isoquinoline)	Halogen substitution improves metabolic stability; IC50 values for anticancer activity reported.
2-(5,7-Dimethyl-2-oxo-thiazolo[4,5-b]pyridine-3-yl)-N-(4-oxo-2-thioxo-thiazolidin-3-yl)acetamide	Thiazolo[4,5-b]pyridine	Methyl groups (pyridine), thioxo-thiazolidinone	Active methylene group enables Knoevenagel condensation; antioxidant activity demonstrated.
N-(2-Hydroxyphenyl)-2-[(5E)-5-(4-Methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl]acetamide	Thiazolidinone	4-Methoxybenzylidene, hydroxyphenyl	E-configuration benzylidene; anti-inflammatory potential inferred from analogs.

Physicochemical Properties

• Lipophilicity: The target compound’s dual methoxy groups increase logP compared to non-substituted analogues (e.g., ’s hydroxyphenyl derivative has lower logP due to polar -OH) .
• Solubility : Acetamide and imine groups enhance aqueous solubility relative to purely aromatic systems (e.g., ’s triazole-thiophene derivative).

Research Findings and Trends

• Structure-Activity Relationships (SAR): Methoxy Groups: Enhance membrane permeability but may reduce metabolic stability (e.g., ’s 4-methoxybenzylidene increases activity vs. non-methoxy analogues). Halogenation: Chlorine/bromine in benzothiazole derivatives () correlate with improved anticancer potency . Imine Configuration: Z-configuration in the target compound may favor planar binding to biological targets (e.g., DNA or kinases) .
• Gaps in Knowledge: No direct cytotoxicity or pharmacokinetic data for the target compound. Limited comparative studies on thiazoloquinoline vs. thiazolopyridine scaffolds.

Biological Activity

The compound 2-(4-methoxyphenoxy)-N-[(2Z)-5-methoxy[1,3]thiazolo[4,5-f]quinolin-2(1H)-ylidene]acetamide is a novel synthetic derivative that has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a complex structure that includes a thiazole and quinoline moiety, which are known for their diverse biological activities. The presence of methoxy groups enhances lipophilicity, potentially influencing its bioactivity.

Antimicrobial Activity

Recent studies have indicated that compounds with similar structures exhibit significant antimicrobial properties. For instance, derivatives of 8-hydroxyquinoline have shown broad-spectrum activity against various pathogens, including bacteria and fungi. The target compound's structural similarities suggest it may possess comparable antimicrobial effects.

Compound Type	Target Pathogen	Minimum Inhibitory Concentration (MIC)
8-Hydroxyquinoline Derivative	Pseudomonas aeruginosa	1 × 10^-6 mg/mL
8-Hydroxyquinoline Derivative	Klebsiella pneumoniae	1 × 10^-5 mg/mL

Anticancer Activity

The anticancer potential of the compound is supported by studies on related thiazole and quinoline derivatives. For example, compounds with similar scaffolds have demonstrated cytotoxicity against various cancer cell lines, including MCF-7 (breast cancer) and Huh7 (liver cancer). The mechanism often involves the induction of reactive oxygen species (ROS) leading to apoptosis.

Cell Line	IC50 (µM)
MCF-7	20.1
Huh7	16.54

The biological activity of the compound can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : Many quinoline derivatives inhibit topoisomerase enzymes, crucial for DNA replication in cancer cells.
• Induction of Apoptosis : The generation of ROS can lead to oxidative stress, triggering apoptotic pathways in cancer cells.
• Antiviral Properties : Some derivatives have shown promise in inhibiting viral replication, particularly in HIV and other viruses.

Case Studies

• Antimicrobial Screening : A study evaluated the antimicrobial efficacy of compounds similar to the target compound against Staphylococcus aureus and Escherichia coli. Results indicated significant inhibition at concentrations as low as 50 µM.
• Cytotoxicity Assessment : In vitro studies on cancer cell lines demonstrated that the compound exhibited cytotoxicity with IC50 values ranging from 10 µM to 30 µM across various cell lines.
• Mechanistic Studies : Research involving docking studies revealed that the compound binds effectively to target proteins involved in cell proliferation and survival pathways.